Cas no 1261767-01-4 (6-Hydroxy-3-methylquinoline)

• Product Name: 6-Hydroxy-3-methylquinoline
• CAS No: 1261767-01-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 4822600
• Update Time: 2025-06-08

6-Hydroxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-methylquinolin-6-ol
• 6-Hydroxy-3-methylquinoline

• Inchi： 1S/C10H9NO/c1-7-4-8-5-9(12)2-3-10(8)11-6-7/h2-6,12H,1H3
• InChI Key： MEWQFVUDMDGJLA-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=CC(C)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 6-Hydroxy-3-methylquinoline

Recent Advances in the Study of 6-Hydroxy-3-methylquinoline (CAS: 1261767-01-4) in Chemical Biology and Pharmaceutical Research

6-Hydroxy-3-methylquinoline (CAS: 1261767-01-4) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a hydroxyl group at the 6-position and a methyl group at the 3-position of the quinoline ring, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, biological activities, and potential therapeutic uses, shedding light on its mechanisms of action and pharmacological profiles.

One of the key areas of research involving 6-Hydroxy-3-methylquinoline is its role as a scaffold for the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Hydroxy-3-methylquinoline exhibit potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, leading to cell lysis and death. These findings suggest that 6-Hydroxy-3-methylquinoline could serve as a valuable template for designing next-generation antibiotics.

In addition to its antimicrobial properties, 6-Hydroxy-3-methylquinoline has also been investigated for its potential anticancer effects. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in cancer. Further research is needed to validate these findings and explore the compound's therapeutic potential in vivo.

The synthesis and optimization of 6-Hydroxy-3-methylquinoline derivatives have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for producing 6-Hydroxy-3-methylquinoline and its analogs. The study emphasized the importance of optimizing reaction conditions to improve yield and purity, which are critical for scaling up production for pharmaceutical applications. Additionally, computational modeling studies have been employed to predict the physicochemical properties and drug-likeness of these derivatives, aiding in the rational design of more effective compounds.

Despite these promising developments, challenges remain in the clinical translation of 6-Hydroxy-3-methylquinoline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and pharmacodynamic studies. Nevertheless, the growing body of research underscores the potential of this compound as a versatile tool in chemical biology and a promising lead for drug development. Future studies should focus on elucidating its molecular targets, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings.